Cas no 30581-88-5 (1H-Imidazolepropanoicacid, a-hydroxy-)

• Product Name: 1H-Imidazolepropanoicacid, a-hydroxy-
• CAS No: 30581-88-5
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 305546
• PubChem ID: 147358
• Update Time: 2024-02-29

1H-Imidazolepropanoicacid, a-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolepropanoicacid, a-hydroxy-
• 2-hydroxy-3-(3H-imidazol-4-yl)propanoic acid
• 3-(imidazol-5-yl)lactic acid

• Inchi： 1S/C6H8N2O3/c9-5(6(10)11)1-4-2-7-3-8-4/h2-3,5,9H,1H2,(H,7,8)(H,10,11)
• InChI Key： ACZFBYCNAVEFLC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)CC1=CN=CN1

Computed Properties

• Exact Mass: 156.05354
• Monoisotopic Mass: 156.053492
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 86.2

Experimental Properties

• Density: 1.518
• Boiling Point: 507.7°Cat760mmHg
• Flash Point: 260.9°C
• Refractive Index: 1.617
• PSA: 86.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazolyl carboxylic acids and derivatives